3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-benzyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-benzyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione
Brand Name: Vulcanchem
CAS No.: 923257-79-8
VCID: VC11961576
InChI: InChI=1S/C22H17N3O4/c26-21-20-17(7-4-10-23-20)24(12-15-5-2-1-3-6-15)22(27)25(21)13-16-8-9-18-19(11-16)29-14-28-18/h1-11H,12-14H2
SMILES: C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=C(C=CC=N4)N(C3=O)CC5=CC=CC=C5
Molecular Formula: C22H17N3O4
Molecular Weight: 387.4 g/mol

3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-benzyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione

CAS No.: 923257-79-8

Cat. No.: VC11961576

Molecular Formula: C22H17N3O4

Molecular Weight: 387.4 g/mol

* For research use only. Not for human or veterinary use.

3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-benzyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione - 923257-79-8

Specification

CAS No. 923257-79-8
Molecular Formula C22H17N3O4
Molecular Weight 387.4 g/mol
IUPAC Name 3-(1,3-benzodioxol-5-ylmethyl)-1-benzylpyrido[3,2-d]pyrimidine-2,4-dione
Standard InChI InChI=1S/C22H17N3O4/c26-21-20-17(7-4-10-23-20)24(12-15-5-2-1-3-6-15)22(27)25(21)13-16-8-9-18-19(11-16)29-14-28-18/h1-11H,12-14H2
Standard InChI Key WYGRVNFMHILSJR-UHFFFAOYSA-N
SMILES C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=C(C=CC=N4)N(C3=O)CC5=CC=CC=C5
Canonical SMILES C1OC2=C(O1)C=C(C=C2)CN3C(=O)C4=C(C=CC=N4)N(C3=O)CC5=CC=CC=C5

Introduction

The compound 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-benzyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione is a complex organic molecule with a molecular formula of C22H17N3O4 and a molecular weight of 387.4 g/mol . This compound belongs to the pyrido[3,2-d]pyrimidine class, which is known for its diverse biological activities, including potential applications in pharmaceuticals.

Biological Activity and Potential Applications

While specific biological activities of 3-[(2H-1,3-benzodioxol-5-yl)methyl]-1-benzyl-1H,2H,3H,4H-pyrido[3,2-d]pyrimidine-2,4-dione are not detailed in the literature, compounds within the pyrido[3,2-d]pyrimidine class are often explored for their potential in drug discovery due to their ability to interact with various biological targets.

Research Findings and Future Directions

Given the limited information available on this specific compound, future research directions could include:

  • Biological Evaluation: Investigating its potential biological activities, such as antimicrobial, anticancer, or anti-inflammatory properties.

  • Synthetic Optimization: Developing efficient synthesis protocols to facilitate large-scale production.

  • Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to enhance its biological efficacy and specificity.

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